Cas no 169339-41-7 (Methyl 2-(3-Fluoro-4-nitrophenyl)acetate)

• Product Name: Methyl 2-(3-Fluoro-4-nitrophenyl)acetate
• CAS No: 169339-41-7
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 1074800
• PubChem ID: 10443188
• Update Time: 2025-04-20

Methyl 2-(3-Fluoro-4-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl (3-fluoro-4-hydroxyphenyl)acetate
• 2-(3-fluoro-4-nitrophenyl)acetic acid methyl ester
• METHYL 3-FLUORO-4-HYDROXYPHENYLACETATE
• (3-cyanophenyl) acid methyl ester
• (3-cyano-phenyl)-acetic acid methyl ester
• (3-Cyan-phenyl)-essigsaeure-methylester
• Methyl (3-cyanophenyl)acetate
• methyl 2-(3-cyanophenyl) acetate
• methyl 2-(3-fluoro-4-nitro-phenyl)-acetate
• methyl 3-fluoro4-nitrophenylacetate
• METHYL 2-(3-FLUORO-4-NITROPHENYL)ACETATE
• 3-Fluoro-4-hydroxyphenylacetic acid methyl ester, 2-Fluoro-4-(2-methoxy-2-oxoethyl)phenol
• methyl2-(3-fluoro-4-nitrophenyl)acetate
• RUUXLCCTIXFRER-UHFFFAOYSA-N
• (3-Fluoro-4-nitro-phenyl)-acetic acid methyl ester
• 169339-41-7
• SCHEMBL4131823
• AS-44850
• AB7524
• SY258979
• DB-301779
• Benzeneacetic acid, 3-fluoro-4-nitro-, methyl ester
• MFCD16620330
• AKOS030524916
• A904841
• Methyl 2-(3-Fluoro-4-nitrophenyl)acetate

• MDL： MFCD16620330
• Inchi： 1S/C9H8FNO4/c1-15-9(12)5-6-2-3-8(11(13)14)7(10)4-6/h2-4H,5H2,1H3
• InChI Key： RUUXLCCTIXFRER-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 184.05400
• Monoisotopic Mass: 213.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 46.53000
• LogP: 1.24680